Cas no 63376-58-9 ( )

  structure
  structure
Product Name: 
CAS No:63376-58-9
MF:C14H13N5O4
MW:315.284122228622
CID:960016
PubChem ID:325668
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-(3,5-dioxo-4-phenyl-1,2,4-triazolidin-1-yl)-1,3-dimethylpyrimidine-2,4-dione
    • 63376-58-9
    • NSC-294761
    • DTXSID70315471
    • NSC294761
    •  
    • Inchi: 1S/C14H13N5O4/c1-16-8-10(11(20)17(2)13(16)22)19-14(23)18(12(21)15-19)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,15,21)
    • InChI Key: OEGRKXNGCRBKPF-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC=CC=2)C(NN1C1=CN(C)C(N(C)C1=O)=O)=O

Computed Properties

  • Exact Mass: 315.09689
  • Monoisotopic Mass: 315.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 93.3Ų

Experimental Properties

  • Density: 1.497
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.655
  • PSA: 93.27
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